Cas no 2138248-05-0 (4-(3-amino-4-bromo-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one)

• Product Name: 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one
• CAS No: 2138248-05-0
• MF: C₉H₁₃BrN₄O
• MW: 273.129720449448
• CID: 6034362
• PubChem ID: 165479541
• Update Time: 2025-06-14

4-(3-amino-4-bromo-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one
• 2138248-05-0
• 4-[(3-amino-4-bromo-1H-pyrazol-1-yl)methyl]-1-methylpyrrolidin-2-one
• EN300-1113205

• Inchi： 1S/C9H13BrN4O/c1-13-3-6(2-8(13)15)4-14-5-7(10)9(11)12-14/h5-6H,2-4H2,1H3,(H2,11,12)
• InChI Key： BSEFAJIXCLEOJD-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC1CC(N(C)C1)=O

Computed Properties

• Exact Mass: 272.02727g/mol
• Monoisotopic Mass: 272.02727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.2Ų

Additional information on 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one

Comprehensive Overview of 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one (CAS No. 2138248-05-0)

The compound 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one (CAS No. 2138248-05-0) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolidin-2-one core and a brominated pyrazole moiety, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery and its role in addressing challenges such as antibiotic resistance and crop protection.

In recent years, the demand for novel heterocyclic compounds like 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one has surged, driven by the need for innovative therapeutic agents. The compound's amino and bromo functional groups provide excellent sites for further chemical modifications, enabling the development of targeted therapies. This aligns with current trends in personalized medicine and precision agriculture, where tailored solutions are paramount.

From a synthetic chemistry perspective, CAS No. 2138248-05-0 offers intriguing possibilities. Its pyrrolidinone scaffold is a common motif in many FDA-approved drugs, while the pyrazole ring is known for its pharmacological activities. Combining these features opens doors to new applications in kinase inhibition, antimicrobial activity, and even neurodegenerative disease research. The compound's solubility and stability profile further enhance its utility in formulation development.

Environmental considerations are also shaping research around this compound. With growing emphasis on green chemistry, scientists are exploring sustainable methods to synthesize and utilize 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one. This includes catalytic processes and bio-based derivatization strategies that minimize waste and energy consumption. Such approaches resonate with the pharmaceutical industry's commitment to reducing its ecological footprint while maintaining innovation.

The analytical characterization of CAS No. 2138248-05-0 presents interesting challenges and opportunities. Advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming its structure and purity. These analytical methods are crucial for quality control in industrial applications and for ensuring reproducibility in academic research. The compound's distinct spectral signatures make it particularly suitable for method development and validation studies.

In the context of intellectual property, 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one represents an area of active patent activity. Pharmaceutical companies and research institutions are investigating its derivatives for various applications, leading to a competitive landscape in innovation. This underscores the compound's commercial potential and its role in driving scientific progress across multiple disciplines.

Looking ahead, the future of CAS No. 2138248-05-0 appears promising. As computational chemistry and AI-driven drug design become more sophisticated, this compound's structural features may serve as valuable templates for virtual screening and molecular modeling. Its balanced physicochemical properties make it an attractive candidate for lead optimization programs, particularly in areas like central nervous system disorders and metabolic diseases.

For researchers working with 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one, proper handling and storage are essential to maintain its integrity. While not classified as hazardous under standard regulations, appropriate laboratory practices should be followed to ensure safety and preserve the compound's stability. This includes protection from moisture and light, as these factors could potentially affect its performance in downstream applications.

The global market for specialized intermediates like CAS No. 2138248-05-0 continues to expand, with Asia-Pacific regions showing particularly strong growth. This reflects broader trends in chemical innovation and the increasing importance of fine chemicals in modern industry. Suppliers and manufacturers are responding to this demand by improving production processes and ensuring reliable supply chains for research institutions worldwide.

In conclusion, 4-(3-amino-4-bromo-1H-pyrazol-1-yl)methyl-1-methylpyrrolidin-2-one stands as a compelling example of how molecular diversity drives scientific advancement. Its multifaceted applications, from medicinal chemistry to materials science, demonstrate the enduring value of well-designed heterocyclic compounds. As research continues to uncover new possibilities for this molecule, its impact across various scientific domains is likely to grow significantly in the coming years.